Cas no 885963-06-4 ([1,1'-Biphenyl]-4-carboxaldehyde,3'-chloro-4'-methyl-)

[1,1'-Biphenyl]-4-carboxaldehyde,3'-chloro-4'-methyl- structure
885963-06-4 structure
Product Name:[1,1'-Biphenyl]-4-carboxaldehyde,3'-chloro-4'-methyl-
CAS No:885963-06-4
MF:C14H11ClO
MW:230.689543008804
CID:711991
PubChem ID:51401303
Update Time:2025-04-19

[1,1'-Biphenyl]-4-carboxaldehyde,3'-chloro-4'-methyl- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-carboxaldehyde,3'-chloro-4'-methyl-
    • 4-(3-chloro-4-methylphenyl)benzaldehyde
    • 3'-Chloro-4'-methyl[1,1'-biphenyl]-4-carbaldehyde
    • 885963-06-4
    • NCGC00373977-01
    • DTXSID70680136
    • AKOS017560153
    • Inchi: 1S/C14H11ClO/c1-10-2-5-13(8-14(10)15)12-6-3-11(9-16)4-7-12/h2-9H,1H3
    • InChI Key: YLQRGFFHJZWGPM-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C)C1C=CC(C=O)=CC=1

Computed Properties

  • Exact Mass: 230.05
  • Monoisotopic Mass: 230.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4
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